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Compound of Interest

Compound Name: Methyl 5,6-diaminonicotinate

Cat. No.: B173985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5,6-diaminonicotinate, a
key intermediate in the pharmaceutical and agrochemical industries. This document details its
chemical properties, a validated synthesis protocol, and its role in the development of
therapeutic agents.

Core Chemical and Physical Properties

Methyl 5,6-diaminonicotinate is a pyridine derivative with the following key identifiers and
properties.
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Property Value Reference
CAS Number 104685-76-9 [112][3114]
Molecular Formula C7H9N30:2 [11[2][3]
Molecular Weight 167.17 g/mol [1112][3]

5,6-DIAMINOPYRIDINE-3-

CARBOXYLIC ACID METHYL

ESTER; Methyl 5,6-diamino-3-

Synonyms o [1][3]
pyridinecarboxylate; Methyl
2,3-diaminopyridine-5-
carboxylate

Appearance Yellow needle-like crystals [1]

Melting Point 154-155 °C [1]

Purity Typically 295% or 297% [1]

Storage Conditions

Room temperature, protect

from light, inert atmosphere

[1]

Synthesis Protocol

A common and effective method for the synthesis of Methyl 5,6-diaminonicotinate is through

the reduction of its nitro precursor, methyl 6-amino-5-nitronicotinate.

Experimental Protocol: Hydrogenation of Methyl 6-
amino-5-nitronicotinate

Materials:

Methanol (10 mL)

Hydrogen gas (Hz)

Methyl 6-amino-5-nitronicotinate (1.0 g)

5% Palladium on carbon (Pd/C) (0.1 g)
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o Ethanol
Procedure:

e Dissolve 1.0 g of methyl 6-amino-5-nitronicotinate in 10 mL of methanol in a suitable reaction
vessel.

o Carefully add 0.1 g of 5% palladium on carbon to the solution.

o Subject the mixture to a hydrogen gas atmosphere at room temperature and normal
pressure.

e Monitor the reaction until the stoichiometric amount of hydrogen has been absorbed.
» Upon completion, remove the catalyst by filtration.
» Evaporate the solvent from the filtrate to obtain the crude product.

o Recrystallize the resulting residue from ethanol to yield pure Methyl 5,6-diaminonicotinate.

[1]

Expected Yield: 0.8 g of yellow needle-like crystals.[1]

Applications in Research and Development

Methyl 5,6-diaminonicotinate serves as a crucial building block in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Pharmaceutical Intermediate

This compound is a vital intermediate in the synthesis of various pharmaceutical compounds.
Its chemical structure is particularly amenable to creating complex molecules with potential
therapeutic applications. A notable example is its use in the synthesis of Zastaprazan, a
pharmaceutical agent. It is also instrumental in the development of drugs targeting neurological
disorders, specifically those involving nicotinic acetylcholine receptors.

Agrochemical Synthesis
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In addition to its role in drug development, Methyl 5,6-diaminonicotinate is utilized in the
production of agrochemicals, contributing to the creation of pesticides and herbicides.

Logical Workflow: From Intermediate to Application

The following diagram illustrates the logical progression from the synthesis of Methyl 5,6-
diaminonicotinate to its primary applications.
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Caption: Logical workflow for Methyl 5,6-diaminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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